Cas no 528-45-0 (3,4-Dinitrobenzoic acid)

3,4-Dinitrobenzoic acid structure
3,4-Dinitrobenzoic acid structure
Product Name:3,4-Dinitrobenzoic acid
CAS No:528-45-0
MF:C7H4N2O6
MW:212.116461753845
MDL:MFCD00007255
CID:38033
PubChem ID:87567443
Update Time:2025-07-29

3,4-Dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dinitrobenzoic acid
    • Benzoic acid, 3,4-dinitro-
    • 3,4-Dinitrobenzioc acid
    • 0L3N4T0GPD
    • MLS002693298
    • OMVRRHJJQILIJX-UHFFFAOYSA-N
    • 3,4-dinitrobenzoate
    • 3,4-Di-nitro-benzoic acid
    • zlchem 522
    • PubChem4956
    • 3,4-DinitrobenzoicAcid
    • 3,4-Dinitro-benzoic acid
    • KSC494A5T
    • 3,4
    • 4-09-00-01242 (Beilstein Handbook Reference)
    • AE-562/43460137
    • W-105792
    • SCHEMBL504055
    • NS00002211
    • DTXSID1060180
    • UNII-0L3N4T0GPD
    • 3,4-Dinitrobenzoic acid, analytical standard
    • MFCD00007255
    • AC-26045
    • BRN 2055333
    • Q27236926
    • FT-0614389
    • SB10518
    • 528-45-0
    • HMS3094E19
    • CHEMBL1882824
    • SY002679
    • NSC60713
    • CCRIS 3128
    • SMR001559255
    • BP-10579
    • 3,4-DINITROBENZOIC ACID [MI]
    • InChI=1/C7H4N2O6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-3H,(H,10,11
    • AKOS015889640
    • NSC 60713
    • D0823
    • STR05213
    • EINECS 208-433-9
    • A20328
    • NSC-60713
    • DB-021951
    • Benzoic acid, 3,4dinitro
    • DTXCID8041298
    • FD64870
    • 208-433-9
    • MDL： MFCD00007255
    • Inchi： 1S/C7H4N2O6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h1-3H,(H,10,11)
    • InChI Key： OMVRRHJJQILIJX-UHFFFAOYSA-N
    • SMILES： OC(C1C=CC(=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O
    • BRN： 2055333

Computed Properties

  • Exact Mass: 212.00700
  • Monoisotopic Mass: 212.007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 129

Experimental Properties

  • Color/Form: Colorless or light yellow needle like crystals
  • Density: 1.7333 (rough estimate)
  • Melting Point: 164.0 to 167.0 deg-C
  • Boiling Point: 351.93°C (rough estimate)
  • Flash Point: 208.4℃
  • Refractive Index: 1.5300 (estimate)
  • PSA: 128.94000
  • LogP: 2.24760
  • Solubility: Soluble in alcohol \ ether and hot water, slightly soluble in cold water
  • Merck: 3275
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

3,4-Dinitrobenzoic acid Security Information

3,4-Dinitrobenzoic acid Customs Data

  • HS CODE：2916399090
  • Customs Data：

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3,4-Dinitrobenzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A019102502-25g
3,4-Dinitrobenzoic acid
 528-45-0 98%
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 $191.36 2023-09-01
Alichem
A019102502-100g
3,4-Dinitrobenzoic acid
 528-45-0 98%
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 $481.95 2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D133473-1g
3,4-Dinitrobenzoic acid
 528-45-0 >98.0%(T)
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 ¥113.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D133473-5g
3,4-Dinitrobenzoic acid
 528-45-0 >98.0%(T)
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 ¥308.90 2023-09-03
Fluorochem
046779-1g
3,4-Dinitrobenzoic acid
 528-45-0 98%
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 ￡10.00 2022-03-01
Fluorochem
046779-5g
3,4-Dinitrobenzoic acid
 528-45-0 98%
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 ￡31.00 2022-03-01
Fluorochem
046779-25g
3,4-Dinitrobenzoic acid
 528-45-0 98%
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 ￡132.00 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
127418-1g
3,4-Dinitrobenzoic acid
 528-45-0 >95%
1g
 486.0CNY 2021-07-07
Apollo Scientific
OR3469-1g
3,4-Dinitrobenzoic acid
 528-45-0 98%
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 £48.00 2025-02-19
Apollo Scientific
OR3469-5g
3,4-Dinitrobenzoic acid
 528-45-0 98%
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 £92.00 2025-02-19

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